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Compound of Interest

Compound Name: m-Allyltoluene

CAS No.: 3333-20-8

Cat. No.: B1297558

Get Quote

This document provides immediate, essential safety and logistical information for handling m-
Allyltoluene in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals.
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Property Value

Chemical Name m-Allyltoluene (3-Allyltoluene)

CAS Number 3333-20-8

Molecular Formula C₁₀H₁₂

Molecular Weight 132.20 g/mol [1][2]

Appearance Faint yellow liquid[2]

Primary Hazards

Flammable liquid and vapor[1]. Harmful if

swallowed[1]. Causes skin irritation[3]. May be

fatal if swallowed and enters airways[3]. May

cause drowsiness or dizziness[3]. Suspected of

damaging fertility or the unborn child.[3]

GHS Hazard Codes
H225, H226, H302, H304, H315, H336, H361,

H373, H401, H412[1][3]

Storage Class 3 - Flammable liquids[4][5]

Flash Point 54.4 °C (129.9 °F)[4][5]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to minimize exposure and

ensure personal safety.
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Equipment Type Specification

Eye and Face

Chemical splash goggles and a face shield are

required.[6][7][8] Standard safety glasses are

not sufficient.

Hand Protection

Chemical-resistant gloves are required. Nitrile or

neoprene gloves are suitable for protection

against bases, oils, and many solvents.[6][9]

Always inspect gloves for degradation or

punctures before use.

Skin and Body

A flame-retardant lab coat or chemical-resistant

apron must be worn.[3] For large-scale

operations or in case of a significant spill, a

chemical-resistant suit may be necessary.[10]

Respiratory

All work with m-Allyltoluene must be conducted

in a certified chemical fume hood.[11] If there is

a risk of inhalation, a NIOSH-approved

respirator with an appropriate filter (e.g., type

ABEK) should be used.[4][5]

Operational Plan
1. Handling and Storage Protocol:

Ventilation: Always handle m-Allyltoluene in a well-ventilated area, preferably within a

certified chemical fume hood to minimize inhalation exposure.[11]

Ignition Sources: This substance is highly flammable. Keep it away from open flames, hot

surfaces, and sparks.[12] Use explosion-proof electrical equipment.[12]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents.[12]

Static Discharge: Take precautionary measures against static discharge.[12]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.hsa.ie/media/dhons1uy/ppe-guidance.pdf
https://www.quora.com/What-are-personal-protective-equipment-requirements-for-handling-hazardous-chemicals-during-production
https://www.mcrsafety.com/blog/solvents/
https://www.hsa.ie/media/dhons1uy/ppe-guidance.pdf
https://www.youtube.com/watch?v=c8xDLBuMaxg
https://www.sigmaaldrich.com/JP/en/sds/sial/244511?userType=undefined
https://chemm.hhs.gov/ppe.htm
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Toluene.pdf
https://www.sigmaaldrich.com/CA/en/product/aldrich/706728
https://www.sigmaaldrich.com/SG/en/product/aldrich/706744
https://www.benchchem.com/product/b1297558/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-m-allyltoluene
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Toluene.pdf
https://www.sunnysidecorp.com/pdfs/SDS_82132.pdf
https://www.sunnysidecorp.com/pdfs/SDS_82132.pdf
https://www.sunnysidecorp.com/pdfs/SDS_82132.pdf
https://www.sunnysidecorp.com/pdfs/SDS_82132.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297558?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hygiene: Wash hands thoroughly after handling.[3] Do not eat, drink, or smoke in the work

area.

2. Spill Response Protocol:

Immediate Action: In case of a spill, evacuate the immediate area and eliminate all ignition

sources.[3]

Containment: For small spills (<1 L), contain the liquid with an inert absorbent material such

as sand or vermiculite.[9]

Cleanup: Wearing appropriate PPE, carefully collect the absorbed material into a sealed,

labeled container for hazardous waste.[9]

Ventilation: Ventilate the area thoroughly after cleanup.[9]

Large Spills: For large spills, evacuate the laboratory, notify the appropriate emergency

response team, and restrict access to the area.

3. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[11]

Skin Contact: Remove contaminated clothing and rinse the affected skin area with plenty of

soap and water for at least 15 minutes. Seek medical attention if irritation persists.[11]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration. Seek immediate medical attention.[11]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[11][12]

Disposal Plan
All m-Allyltoluene waste is considered hazardous and must be disposed of according to local,

state, and federal regulations.[9]
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1. Waste Collection:

Collect all m-Allyltoluene waste, including contaminated materials like gloves and

absorbent pads, in a dedicated, properly labeled, and sealed container.[9]

The container should be made of a material compatible with m-Allyltoluene.[9]

2. Waste Storage:

Store the waste container in a designated, well-ventilated, and secure area, away from

ignition sources and incompatible materials.[9]

3. Waste Disposal:

Arrange for the disposal of the hazardous waste through a licensed environmental

management company.[9]

Never dispose of m-Allyltoluene down the drain or in regular trash.[9]

Experimental Workflow
Caption: Standard operational workflow for handling m-Allyltoluene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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